![molecular formula C21H19F2N3O4S B2412305 1-(2-(2-Fluorophenyl)-4-((4-fluorophenyl)sulfonyl)oxazol-5-yl)piperidine-4-carboxamide CAS No. 862798-98-9](/img/structure/B2412305.png)
1-(2-(2-Fluorophenyl)-4-((4-fluorophenyl)sulfonyl)oxazol-5-yl)piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2-(2-Fluorophenyl)-4-((4-fluorophenyl)sulfonyl)oxazol-5-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C21H19F2N3O4S and its molecular weight is 447.46. The purity is usually 95%.
BenchChem offers high-quality 1-(2-(2-Fluorophenyl)-4-((4-fluorophenyl)sulfonyl)oxazol-5-yl)piperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2-(2-Fluorophenyl)-4-((4-fluorophenyl)sulfonyl)oxazol-5-yl)piperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Medicinal Chemistry Applications
Met Kinase Inhibition : A closely related compound, identified as a selective Met kinase inhibitor, demonstrated tumor stasis in human gastric carcinoma models, highlighting its potential in cancer therapy (Schroeder et al., 2009).
Antibacterial Properties : Research on similar compounds, particularly 1,3,4-oxadiazole derivatives, revealed significant antibacterial activity against both Gram-negative and Gram-positive bacteria, suggesting potential applications in treating bacterial infections (Khalid et al., 2016).
Biological Evaluation and Drug Development
Neurological Disorders : Compounds with similar structures have been investigated for their neuroleptic activities, comparing favorably with known drugs like haloperidol. This implies potential use in managing psychiatric conditions (Sato et al., 1978).
Cancer Research : Derivatives of this compound class have been synthesized and evaluated as anticancer agents. Their activity against various cancer cell lines indicates their potential in oncology research (Rehman et al., 2018).
Tuberculosis Treatment : Research on similar compounds has led to the identification and synthesis of substances that may have implications for treating multidrug-resistant tuberculosis (MDR-TB), a significant global health challenge (Jayachandra et al., 2018).
properties
IUPAC Name |
1-[2-(2-fluorophenyl)-4-(4-fluorophenyl)sulfonyl-1,3-oxazol-5-yl]piperidine-4-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19F2N3O4S/c22-14-5-7-15(8-6-14)31(28,29)20-21(26-11-9-13(10-12-26)18(24)27)30-19(25-20)16-3-1-2-4-17(16)23/h1-8,13H,9-12H2,(H2,24,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLQFBXZMRCKMSI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)N)C2=C(N=C(O2)C3=CC=CC=C3F)S(=O)(=O)C4=CC=C(C=C4)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19F2N3O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-(2-Fluorophenyl)-4-((4-fluorophenyl)sulfonyl)oxazol-5-yl)piperidine-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.